Cas no 1627564-31-1 (Methyl 5-bromo-2-chloro-3-hydroxybenzoate)

• Product Name: Methyl 5-bromo-2-chloro-3-hydroxybenzoate
• CAS No: 1627564-31-1
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• MDL: MFCD31631387
• CID: 4755830
• Update Time: 2025-06-11

Methyl 5-bromo-2-chloro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-2-chloro-3-hydroxybenzoate
• 5-bromo-2-chloro-3-hydroxybenzoic acid methyl ester
• Methyl 5-bromo-2-chloro-3-hydroxybenzoate

• MDL： MFCD31631387
• Inchi： 1S/C8H6BrClO3/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3,11H,1H3
• InChI Key： PLCQZWZMORGXCQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)Cl)O

Computed Properties

• Exact Mass: 263.91888g/mol
• Monoisotopic Mass: 263.91888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5
• Molecular Weight: 265.49g/mol

Additional information on Methyl 5-bromo-2-chloro-3-hydroxybenzoate

Methyl 5-bromo-2-chloro-3-hydroxybenzoate (CAS No. 1627564-31-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-2-chloro-3-hydroxybenzoate (CAS No. 1627564-31-1) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its distinct bromo and chloro substituents on a benzoate backbone, has garnered significant attention due to its utility in the development of novel therapeutic agents. The strategic placement of these halogen atoms provides a rich scaffold for further functionalization, making it an indispensable tool for medicinal chemists.

The structural motif of Methyl 5-bromo-2-chloro-3-hydroxybenzoate is particularly intriguing because it combines the reactivity of hydroxyl and carboxyl groups with the electronic influence of bromine and chlorine atoms. This combination allows for a wide array of chemical transformations, including nucleophilic aromatic substitution, Suzuki-Miyaura cross-coupling, and esterification reactions. Such versatility is crucial in the synthesis of complex molecules, where multiple functional groups must be introduced in a controlled manner.

In recent years, there has been a surge in research focused on developing new methodologies for constructing heterocyclic compounds, which are prevalent in many bioactive molecules. Methyl 5-bromo-2-chloro-3-hydroxybenzoate has emerged as a preferred starting material for these endeavors due to its ability to serve as a precursor for various nitrogen-containing heterocycles. For instance, its brominated and chlorinated aromatic ring can be selectively functionalized to yield pyridines, pyrimidines, and quinolines—key scaffolds in drug discovery.

One of the most compelling applications of Methyl 5-bromo-2-chloro-3-hydroxybenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the compound's reactive sites, researchers have been able to design inhibitors that target specific kinases with high precision. The bromine and chlorine atoms facilitate cross-coupling reactions with boronic acids or azides, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity.

The pharmaceutical industry has also explored the use of Methyl 5-bromo-2-chloro-3-hydroxybenzoate in the development of anti-inflammatory agents. Hydroxylated benzoates are known for their anti-inflammatory properties, and by incorporating bromine and chlorine substituents, researchers have been able to fine-tune their activity. These modifications often lead to compounds with improved pharmacokinetic profiles, including enhanced solubility and reduced toxicity.

Moreover, the agrochemical sector has not been left behind in harnessing the potential of Methyl 5-bromo-2-chloro-3-hydroxybenzoate. Its structural features make it an excellent candidate for synthesizing novel pesticides and herbicides. By modifying its aromatic core, scientists have developed compounds that exhibit potent activity against a broad spectrum of pests while maintaining environmental safety.

The synthesis of Methyl 5-bromo-2-chloro-3-hydroxybenzoate itself is an intricate process that requires careful optimization to ensure high yields and purity. Traditional methods often involve multi-step sequences involving halogenation and esterification reactions. However, recent advancements in green chemistry have led to the development of more sustainable synthetic routes. For example, catalytic halogenation techniques have reduced the reliance on harsh reagents and minimized waste generation.

In conclusion, Methyl 5-bromo-2-chloro-3-hydroxybenzoate (CAS No. 1627564-31-1) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features enable a wide range of chemical transformations that are essential for developing new drugs across various therapeutic areas. As research continues to uncover novel applications for this compound, its importance is only set to grow.